![molecular formula C8H7Cl2F3N2O2 B2696530 [5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 2-chloroacetate CAS No. 303148-55-2](/img/structure/B2696530.png)
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 2-chloroacetate
Overview
Description
“[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 2-chloroacetate” is a chemical compound with the CAS Number: 128455-63-0 . It has a molecular weight of 228.56 and a linear formula of C6H4ClF3N2O2 .
Molecular Structure Analysis
The linear formula of this compound is C6H4ClF3N2O2 . Unfortunately, the specific 3D structure or InChI code is not available in the retrieved resources.Physical And Chemical Properties Analysis
This compound has a melting point of 200-202 degrees Celsius . Other physical and chemical properties are not specified in the available resources.Scientific Research Applications
- Trifluoromethylpyridine (TFMP) derivatives, including our compound of interest, play a crucial role in safeguarding crops from pests. The first TFMP derivative introduced to the agrochemical market was fluazifop-butyl. Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds contribute to crop protection by inhibiting pests and enhancing crop yield .
- Several TFMP derivatives are employed in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and many candidates are currently undergoing clinical trials. The combination of the fluorine atom’s unique physicochemical properties and the pyridine moiety’s characteristics contributes to their biological activities .
- TFMP derivatives, including our compound, serve as intermediates in various synthetic pathways. For instance, 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF) is a key intermediate for the synthesis of fluazifop. It can be obtained in good yield via a simple one-step reaction .
- The development of fluorinated organic compounds is a critical research topic. Fluorine-containing moieties, including TFMP derivatives, have unique effects on biological activities and physical properties. As applications continue to expand, these compounds remain essential in functional materials .
- Methyl chloroacetate, a precursor to our compound, regenerates catalysts used in the synthesis of dimethyl carbonate. It also participates in the preparation of (carboxymethyl) trimethylammonium chloride esters and other chemical processes .
- While not directly related to our compound, indole derivatives are of wide interest due to their diverse biological and clinical applications. For example, indole-3-acetic acid, a plant hormone derived from tryptophan, plays a crucial role in plant growth and development .
Agrochemicals: Protection of Crops
Pharmaceuticals: Unique Physicochemical Properties
Vapor-Phase Reactions: Synthesis and Intermediates
Functional Materials: Fluorinated Organic Chemicals
Catalyst Regeneration: Methyl Chloroacetate
Indole Derivatives: Pharmacological Activity
Safety and Hazards
properties
IUPAC Name |
[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 2-chloroacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2F3N2O2/c1-15-7(10)4(3-17-5(16)2-9)6(14-15)8(11,12)13/h2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXHSJVVKVFFSIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)COC(=O)CCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 2-chloroacetate | |
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